Cas no 1036381-91-5 (tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate)

• Product name: tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
• CAS No: 1036381-91-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD20040076
• CID: 1091922
• PubChem ID: 59756839

tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate
• tert-butyl 2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
• tert-Butyl 2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6(2H)-carboxylate
• SYYLNESTCFDFBW-UHFFFAOYSA-N
• FCH1992616
• AB71818
• AK146178
• AX8261767
• TERT-BUTYL 2-HYDROXY-7,8-DIHYDRO-1,6-NAPHTHYRIDINE-6(5H)-CARBOXYLATE
• tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
• CS-W006484
• F14331
• SCHEMBL1039549
• AS-47565
• MFCD20040076
• AKOS022186408
• A896397
• AMY19351
• DB-352848
• SCHEMBL13844947
• tert-Butyl2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate
• 1036381-91-5

• MDL： MFCD20040076
• Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(17)15-7-6-10-9(8-15)4-5-11(16)14-10/h4-5H,6-8H2,1-3H3,(H,14,16)
• InChI Key： SYYLNESTCFDFBW-UHFFFAOYSA-N
• SMILES： O(C(N1C([H])([H])C2C([H])=C([H])C(N([H])C=2C([H])([H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 250.13184
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 140-142℃
• Boiling Point: 470.9±45.0 °C at 760 mmHg
• Flash Point: 238.6±28.7 °C
• PSA: 58.64
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives